p-tert-Butoxyanisole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
P-tert-Butxyanisole (PTBA) is a chemical compound that is widely used in the scientific research community. PTBA is a white crystalline solid that is soluble in organic solvents and has a melting point of 50-53°C. PTBA is primarily used as a stabilizer and antioxidant in the food industry, but it has also found applications in scientific research due to its unique properties.
Mechanism of Action
P-tert-Butoxyanisole stabilizes biological molecules by forming hydrogen bonds with the molecule's functional groups. This stabilizes the molecule and prevents it from denaturing or degrading. This compound's antioxidant properties are due to its ability to scavenge free radicals and prevent them from damaging biological molecules.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not have any known physiological effects on humans. However, this compound can interact with biological molecules and alter their function. For example, this compound can inhibit the activity of certain enzymes by binding to their active site.
Advantages and Limitations for Lab Experiments
P-tert-Butoxyanisole is a useful tool for stabilizing and protecting biological molecules in lab experiments. However, this compound can also interfere with certain assays and experiments. For example, this compound can interfere with fluorescence assays by quenching the fluorescence signal.
Future Directions
There are many potential future directions for p-tert-Butoxyanisole research. One area of interest is the development of new this compound derivatives with improved stability and antioxidant properties. Another area of interest is the use of this compound in drug delivery systems, where it can protect drugs from degradation and improve their bioavailability. Additionally, this compound could be used in the development of new diagnostic assays for disease detection.
Scientific Research Applications
P-tert-Butoxyanisole has been used in a variety of scientific research applications due to its ability to stabilize and protect biological molecules from degradation. This compound has been used as a stabilizer for proteins, enzymes, and DNA. This compound has also been used as an antioxidant in cell culture media to protect cells from oxidative stress.
properties
CAS RN |
15360-00-6 |
---|---|
Molecular Formula |
C11H16O2 |
Molecular Weight |
180.24 g/mol |
IUPAC Name |
1-methoxy-4-[(2-methylpropan-2-yl)oxy]benzene |
InChI |
InChI=1S/C11H16O2/c1-11(2,3)13-10-7-5-9(12-4)6-8-10/h5-8H,1-4H3 |
InChI Key |
SOEWHLJEXIKEPN-UHFFFAOYSA-N |
SMILES |
CC(C)(C)OC1=CC=C(C=C1)OC |
Canonical SMILES |
CC(C)(C)OC1=CC=C(C=C1)OC |
Other CAS RN |
15360-00-6 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.